Cas no 77821-95-5 (Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester
• CAS No: 77821-95-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 535492
• PubChem ID: 71403226
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-phenyl-2-propenyl ester
• 3-phenylprop-2-enyl 2,2-dimethylpropanoate
• DTXSID30824150
• 3-Phenylprop-2-en-1-yl 2,2-dimethylpropanoate
• 77821-95-5

• Inchi： 1S/C14H18O2/c1-14(2,3)13(15)16-11-7-10-12-8-5-4-6-9-12/h4-10H,11H2,1-3H3
• InChI Key： CHHARWISCOYVDV-UHFFFAOYSA-N
• SMILES： O(CC=CC1C=CC=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes